Cas no 2172221-22-4 (2-1-(5-hydroxypentan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-1-(5-hydroxypentan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2172221-22-4
• MF: C₁₁H₁₉N₃O₄
• MW: 257.286262750626
• CID: 6333851
• PubChem ID: 165592046
• Update Time: 2025-05-19

2-1-(5-hydroxypentan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(5-hydroxypentan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid
• EN300-1599357
• 2-[1-(5-hydroxypentan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetic acid
• 2172221-22-4

• Inchi： 1S/C11H19N3O4/c1-8(4-3-5-15)14-10(7-18-2)9(12-13-14)6-11(16)17/h8,15H,3-7H2,1-2H3,(H,16,17)
• InChI Key： RNKRMSCHMYQVRO-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CC(=O)O)N=NN1C(C)CCCO

Computed Properties

• Exact Mass: 257.13755610g/mol
• Monoisotopic Mass: 257.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 97.5Ų

Additional information on 2-1-(5-hydroxypentan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid

Introduction to 2-1-(5-hydroxypentan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid (CAS No. 2172221-22-4)

2-1-(5-hydroxypentan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid, identified by its CAS number 2172221-22-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex triazole ring system attached to a pentyl side chain and an acetic acid moiety, has garnered attention due to its structural features and potential biological activities. The presence of both hydroxyl and methoxymethyl functional groups suggests diverse chemical reactivity, making it a promising candidate for further investigation in drug discovery and synthetic chemistry.

The triazole ring in this compound is a well-studied pharmacophore, known for its ability to enhance binding affinity and metabolic stability in drug molecules. Triazoles have been incorporated into numerous therapeutic agents, including antifungals, antivirals, and anticancer drugs. The specific substitution pattern in 2-1-(5-hydroxypentan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid may confer unique interactions with biological targets, making it an intriguing subject for structure-activity relationship (SAR) studies.

The pentyl side chain provides a hydrophobic region that can interact favorably with lipid-rich environments in biological membranes. This feature is particularly relevant for designing orally active drugs that require efficient absorption and distribution. Additionally, the acetic acid moiety at the terminal position introduces a carboxylic acid group, which can participate in hydrogen bonding or salt formation, further modulating the compound's solubility and bioavailability.

Recent advancements in computational chemistry have enabled the rapid screening of such molecules for potential biological activity. Virtual screening techniques, combined with molecular docking simulations, have been employed to predict the binding modes of 2-1-(5-hydroxypentan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid to various protein targets. Preliminary studies suggest that this compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways or metabolic processes.

In the realm of medicinal chemistry, the synthesis of derivatives of this compound has been explored to optimize its pharmacological profile. Functional group modifications, such as the introduction of different substituents on the triazole ring or the pentyl chain, can be tailored to enhance potency, selectivity, or pharmacokinetic properties. For instance, replacing the methoxymethyl group with other ether or ester functionalities might improve metabolic stability while maintaining biological activity.

The hydroxypentan-2-yl moiety is particularly noteworthy as it introduces a chiral center potential for developing enantiomerically pure compounds. Chiral drugs often exhibit improved efficacy and reduced side effects compared to their racemic counterparts. Therefore, stereochemical control during the synthesis of 2-1-(5-hydroxypentan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetic acid is crucial for evaluating its therapeutic potential.

From a synthetic chemistry perspective, this compound represents an excellent scaffold for exploring novel reaction pathways. The combination of a triazole ring and an acetic acid derivative offers multiple opportunities for cross-coupling reactions, cyclization processes, and functionalization strategies. Recent publications have highlighted the use of transition metal-catalyzed reactions to construct complex heterocycles like triazoles efficiently. These methods could be adapted to streamline the synthesis of CAS No. 2172221-22-4, reducing production costs and improving scalability.

The pharmaceutical industry has increasingly focused on developing small molecules that modulate protein-protein interactions (PPIs), which are often challenging targets for drug discovery. The unique structural features of 2-1-(5-hydroxypentan-2-yl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylylacetic acid make it a candidate for disrupting PPIs involved in diseases such as cancer and neurodegeneration. Preliminary data suggest that analogs with similar scaffolds may interfere with key signaling pathways by inhibiting protein-protein interactions critical for disease progression.

Another area of interest is the exploration of this compound as a precursor for more complex drug candidates. By leveraging biocatalysis or enzymatic methods, researchers can introduce specific modifications at strategic positions within the molecule without compromising overall yield or purity. This approach aligns with green chemistry principles by minimizing waste and reducing reliance on harsh chemical conditions.

The solubility profile of CAS No. 2172221-22-4 is another critical parameter that influences its pharmaceutical applicability. Poor solubility can limit oral bioavailability or necessitate alternative delivery systems such as nanoparticles or prodrugs. Computational models have been used to predict solubility based on molecular descriptors derived from its structure. These predictions can guide experimental efforts toward optimizing solubility through appropriate functional group modifications.

In conclusion, 2 - 1 - ( 5 - hydroxy pentan - 2 - yl ) - 5 - ( methoxy methyl ) - 1 H - 1 , 2 , 3 - tri azol - 4 - yl acetic acid ( CAS No . 2172221 -22 -4) represents a structurally intriguing compound with potential applications in drug discovery and synthetic chemistry . Its unique combination of functional groups , along with recent advances in computational modeling and biocatalysis , positions it as a valuable scaffold for developing novel therapeutic agents . Further exploration into its biological activity , synthetic pathways , and pharmacokinetic properties will undoubtedly contribute to expanding our understanding of its medicinal significance .